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Compound of Interest

Compound Name: E 7820

Cat. No.: B1684016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
E 7820 is a sulfonamide derivative that acts as a potent angiogenesis inhibitor by suppressing

the expression of integrin α2 on endothelial cells.[1] It is also classified as a molecular glue that

induces the degradation of splicing factors RBM39 and RBM23 by recruiting them to the

DCAF15 E3 ubiquitin ligase complex.[2] Accurate and consistent preparation of E 7820 stock

solutions is crucial for obtaining reliable and reproducible results in both in vitro and in vivo

studies. This document provides a detailed protocol for the preparation, storage, and handling

of E 7820 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
A summary of the key quantitative data for E 7820 is provided in the table below for easy

reference.
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Property Value Reference

Molecular Weight 336.37 g/mol [1]

CAS Number 289483-69-8 [1]

Chemical Formula C17H12N4O2S [1]

Maximum Solubility in DMSO 67 mg/mL [1]

Maximum Molarity in DMSO 199.19 mM [1]

Appearance Powder [1]

Experimental Protocol: Preparation of a 10 mM E
7820 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of E 7820 in DMSO. The

principles outlined here can be adapted to prepare solutions of different concentrations.

Materials:

E 7820 powder (CAS #: 289483-69-8)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparation:
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Ensure the analytical balance is calibrated and level.

Place a clean, empty microcentrifuge tube or vial on the balance and tare to zero.

Weighing E 7820:

Carefully weigh the desired amount of E 7820 powder into the tared tube. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 3.36 mg of E 7820.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 336.37 g/mol x 1000 mg/g = 3.36 mg

Adding DMSO:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the E 7820 powder. For the 10 mM example, add 1 mL of DMSO.

Dissolution:

Securely cap the tube or vial.

Vortex the solution until the E 7820 powder is completely dissolved. Gentle warming in a

water bath (not to exceed 37°C) may be used to aid dissolution if necessary, but be

cautious as heat can degrade the compound. Visually inspect the solution to ensure there

are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for short-term storage (up to 2 weeks) or at -80°C for

long-term storage (up to 3 months).[1]

The E 7820 powder should be stored at -20°C for up to 3 years.[1]
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Safety Precautions:

E 7820 is a potent bioactive compound. Handle with care and use appropriate PPE at all

times.

DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact with skin and eyes.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for preparing the E 7820 stock solution.

Start Weigh E 7820 Powder Add DMSO Vortex to Dissolve Aliquot Solution Store at -20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for E 7820 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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